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Compound of Interest

Compound Name: Chitobiose Dihydrochloride

Cat. No.: B1484440 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Chitobiose dihydrochloride, the dimer of β-1,4-linked glucosamine units, represents a

fundamental building block of chitosan, the deacetylated form of chitin. As the most abundant

aminopolysaccharide in nature, chitin and its derivatives have garnered significant interest for

their diverse biological activities and potential therapeutic applications. This technical guide

provides an in-depth exploration of chitobiose dihydrochloride, focusing on its chemical

properties, biological functions, and the underlying molecular mechanisms. We present a

compilation of quantitative data, detailed experimental protocols, and visual representations of

key signaling pathways to serve as a comprehensive resource for researchers in the fields of

drug discovery, functional foods, and biomaterials.

Chemical and Physical Properties
Chitobiose dihydrochloride is the salt form of chitobiose, which enhances its solubility in

aqueous solutions. Its chemical structure consists of two glucose derivative units linked

together.
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Property Value Reference

Molecular Formula C₁₂H₂₆Cl₂N₂O₉ [1][2]

Molecular Weight 413.25 g/mol [1][2]

CAS Number 115350-24-8 [2]

Appearance White to off-white powder [2]

Solubility Soluble in water [2]

Biological Activities and Mechanisms of Action
Chitobiose dihydrochloride exhibits a range of biological activities, including antioxidant, anti-

inflammatory, and prebiotic effects. These properties are attributed to its unique chemical

structure and its ability to interact with various cellular targets and signaling pathways.

Antioxidant Activity
Chitobiose has demonstrated significant radical scavenging capabilities. The antioxidant

activity is often attributed to the presence of amino groups in its structure, which can donate

electrons to neutralize free radicals.

Table of Antioxidant Activity of Chitobiose
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Assay IC₅₀ (µM)
Reference
Compound

IC₅₀ (µM) Reference

Hydroxyl Radical

Scavenging

(ZnO photolysis)

30 Aminoguanidine - [3]

Pyridoxamine - [3]

Trolox - [3]

Hydroxyl Radical

Scavenging

(H₂O₂ + Cu²⁺)

18 Aminoguanidine 85 [3]

Pyridoxamine 10 [3]

Trolox 95 [3]

Anti-inflammatory Activity
Chitooligosaccharides, including chitobiose, have been shown to exert anti-inflammatory

effects by modulating key signaling pathways such as the Nuclear Factor-kappa B (NF-κB) and

Mitogen-Activated Protein Kinase (MAPK) pathways. This modulation leads to a reduction in

the production of pro-inflammatory mediators.

Chitooligosaccharides can inhibit the activation of the NF-κB pathway, a central regulator of

inflammation. By doing so, they suppress the transcription of genes encoding pro-inflammatory

cytokines like TNF-α, IL-6, and IL-1β, as well as enzymes such as iNOS and COX-2 that

produce inflammatory mediators.
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Start: Chitin Source
(e.g., Shrimp Shells)

Demineralization
(HCl treatment)

Deproteinization
(NaOH treatment)

Purified Chitin

Enzymatic Hydrolysis
(Chitinase)

Filtration/Centrifugation
(Remove unreacted chitin)

Purification
(e.g., Chromatography)

Chitobiose Dihydrochloride
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Start: Culture RAW 264.7 Cells

Seed cells in 96-well plates

Pre-treat with Chitobiose Dihydrochloride
(various concentrations)

Stimulate with LPS
(e.g., 1 µg/mL)

Incubate for 24 hours

Collect Supernatant

Analyze Inflammatory Mediators

Nitric Oxide (NO)
(Griess Assay)

Cytokines (TNF-α, IL-6)
(ELISA) End: Determine IC₅₀
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC10991452/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10991452/
https://www.researchgate.net/publication/384766117_Guidelines_for_anti-inflammatory_assays_in_RAW2647_cells
https://www.mdpi.com/1420-3049/27/6/1940
https://www.mdpi.com/1420-3049/27/6/1940
https://www.benchchem.com/product/b1484440#chitobiose-dihydrochloride-as-a-dimer-of-chitin
https://www.benchchem.com/product/b1484440#chitobiose-dihydrochloride-as-a-dimer-of-chitin
https://www.benchchem.com/product/b1484440#chitobiose-dihydrochloride-as-a-dimer-of-chitin
https://www.benchchem.com/product/b1484440#chitobiose-dihydrochloride-as-a-dimer-of-chitin
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1484440?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1484440?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

